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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468 Get Quote

An Objective Comparison of 2-Ethoxy-1-propanol and 1-Ethoxy-2-propanol for Researchers

and Drug Development Professionals

This guide provides a detailed comparison of the isomeric propylene glycol ethers, 2-Ethoxy-1-
propanol (the β-isomer) and 1-Ethoxy-2-propanol (the α-isomer). These solvents are widely

used in various industrial and research applications, including in the formulation of coatings,

inks, cleaning agents, and as chemical intermediates. For researchers and professionals in

drug development, understanding the distinct properties of these isomers is crucial for solvent

selection, formulation optimization, and ensuring safety.

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of 2-Ethoxy-1-propanol and

1-Ethoxy-2-propanol is presented in Table 1. These properties directly influence their behavior

and performance in various applications.

Table 1: Comparison of Physicochemical Properties
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Property
2-Ethoxy-1-propanol (β-
isomer)

1-Ethoxy-2-propanol (α-
isomer)

CAS Number 19089-47-5[1] 1569-02-4[2]

Synonyms
Propylene glycol monoethyl

ether, alpha-isomer

Propylene glycol monoethyl

ether, PE

Molecular Formula C₅H₁₂O₂ C₅H₁₂O₂

Molecular Weight ( g/mol ) 104.15[1] 104.15

Boiling Point (°C) Not available 132 - 133

Flash Point (°C) Not available 38.5 - 42[3][4][5]

Density (g/cm³ at 20°C) Not available 0.896 - 0.897[6]

Viscosity (cP at 20°C) Not available 2.1 - 3.9[4][5]

Vapor Pressure (mmHg at

25°C)
Not available 7.2 - 9.8[4]

Refractive Index (at 20°C) 1.4122 1.4058 - 1.4073[6][3][4]

Water Solubility Soluble Completely miscible[7]

Synthesis of Isomers
The industrial production of ethoxypropanol isomers is primarily achieved through the reaction

of propylene oxide with ethanol. The reaction can be catalyzed by either an acid or a base, with

the choice of catalyst influencing the ratio of the resulting α- and β-isomers.[7] Generally, base-

catalyzed reactions favor the formation of the α-isomer (1-Ethoxy-2-propanol), which is the

kinetically favored and more commercially prominent product.[7]
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General Synthesis of Ethoxypropanol Isomers
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Synthesis of Ethoxypropanol Isomers.

Performance and Applications
Both 2-Ethoxy-1-propanol and 1-Ethoxy-2-propanol are versatile solvents due to their

amphiphilic nature, possessing both ether and alcohol functional groups. This allows them to

dissolve a wide range of polar and non-polar substances.[2]

1-Ethoxy-2-propanol (α-isomer) is the more extensively studied and commercially utilized

isomer. It serves as an effective solvent for a variety of resins, including acrylics, epoxies,

alkyds, polyesters, nitrocellulose, and polyurethanes.[7] Its applications are widespread in the

coatings and printing industries, where it helps to regulate the flow, leveling, and coalescence

of paints and inks.[2] It is also used in cleaning formulations, where its ability to reduce surface

tension and its relatively fast evaporation rate are beneficial.[2] Furthermore, it is employed as

a chemical intermediate in the production of agrochemicals and de-icing agents.[2]

2-Ethoxy-1-propanol (β-isomer) shares similar solvent properties with its α-isomer

counterpart. While less common commercially, it is also used as a solvent in various
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applications.

Experimental Protocols
A direct comparative study with detailed experimental protocols for the performance of these

two specific isomers is not readily available in the reviewed literature. However, a general

experimental workflow for evaluating and comparing their performance as solvents for a

specific resin in a coating formulation can be outlined as follows:
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Experimental Workflow for Solvent Performance Evaluation

Start
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Determine Dissolution Rate
(Time to dissolve a set amount of resin)

Measure Evaporation Rate
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Apply Films of Resin Solutions
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Draw Conclusions on
Solvent Performance
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Workflow for Solvent Performance Evaluation.

Toxicological Profile
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The toxicological profiles of propylene glycol ethers are of significant interest, particularly in

comparison to the more toxic ethylene glycol ethers. In general, propylene glycol ethers are

considered to have a lower order of toxicity.[8]

1-Ethoxy-2-propanol (α-isomer):

Acute Toxicity: It is considered to have low acute toxicity.[7]

Irritation: May cause skin and eye irritation.[9][10]

Other Effects: May cause drowsiness or dizziness upon inhalation.[5][9]

2-Ethoxy-1-propanol (β-isomer):

Acute Toxicity: A Safety Data Sheet states that it "shall not be classified as acutely toxic".[11]

However, quantitative data such as LD50 values are not as readily available as for the α-

isomer.

Irritation: It is stated that it "shall not be classified as corrosive/irritant to skin" or a "serious

eye irritant".[11]

It is important to note that the metabolism of the two isomers can differ, which may lead to

different toxicological profiles. For propylene glycol monomethyl ether, the β-isomer is known to

have higher toxicity due to the formation of 2-methoxypropionic acid.[12] While specific

metabolism studies for the ethoxypropanol isomers were not found, this highlights the

importance of considering the isomeric structure in toxicological assessments.

Table 2: Summary of Toxicological Information
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Endpoint
2-Ethoxy-1-propanol (β-
isomer)

1-Ethoxy-2-propanol (α-
isomer)

Acute Oral Toxicity
Not classified as acutely

toxic[11]

LD50 (Rat): >2009 mg/kg bw

(dermal)[9]

Skin Irritation
Not classified as a skin

irritant[11]
May cause skin irritation[9]

Eye Irritation
Not classified as an eye

irritant[11]
May cause eye irritation[9]

Other Hazards
Flammable liquid and

vapor[11]

Flammable liquid and vapor;

may cause drowsiness or

dizziness[5][9]

Note: The toxicological data for 2-Ethoxy-1-propanol is less comprehensive in the available

literature compared to 1-Ethoxy-2-propanol.

Conclusion
Both 2-Ethoxy-1-propanol and 1-Ethoxy-2-propanol are effective solvents with a broad range

of applications. The α-isomer, 1-Ethoxy-2-propanol, is more widely used and has a more

extensively documented profile of its physicochemical and toxicological properties. While both

are considered to have low toxicity, especially in comparison to ethylene glycol ethers,

differences in their isomeric structure can lead to variations in their properties and biological

activity. For critical applications, especially in the pharmaceutical and drug development

sectors, it is recommended to evaluate both isomers based on specific formulation

requirements and to consult detailed, up-to-date safety data sheets. The choice between the

two will depend on the desired solvency, evaporation rate, and the specific regulatory and

safety considerations of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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